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Compound of Interest

Compound Name: I-128

Cat. No.: B12369670 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MLN0128, also known as Sapanisertib, INK128, or TAK-228, is a potent and selective, second-

generation ATP-competitive inhibitor of the mammalian target of rapamycin (mTOR) kinase.[1]

[2] It uniquely targets both mTOR Complex 1 (mTORC1) and mTOR Complex 2 (mTORC2),

which are key components of the PI3K/AKT/mTOR signaling pathway that regulates cell

growth, proliferation, survival, and metabolism.[2][3][4] Dysregulation of this pathway is a

common feature in many human cancers.[5] Unlike first-generation mTOR inhibitors (rapalogs)

that only allosterically inhibit mTORC1, MLN0128's dual inhibitory action blocks downstream

signaling more comprehensively, making it a valuable tool for cancer research and therapeutic

development.[3][5][6] Proper preparation of a stable, concentrated stock solution is the first

critical step for ensuring reproducible and accurate experimental results.

Quantitative Data Summary
The following table summarizes the essential quantitative information for MLN0128.
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Property Value

Synonyms Sapanisertib, INK 128, TAK-228

Molecular Formula C₁₅H₁₅N₇O

Molecular Weight 309.33 g/mol [1][6]

Solubility

DMSO: 62 mg/mL (200.43 mM)[5][6]Water:

Insoluble (<1 mg/mL)[5]Ethanol: Sparingly

soluble

Storage (Powder) 3 years at -20°C[5][6]

Storage (Stock Solution)

In DMSO: • 1 year at -80°C[6][7] • 1 month at

-20°C[5][6]Aliquot to avoid repeated freeze-thaw

cycles.[6]

In Vitro IC₅₀
~1 nM for mTOR kinase in cell-free assays[5][6]

[7]

In Vitro EC₅₀ ~0.1 µM in PC3 human prostate cancer cells[6]

Experimental Protocol: Preparation of 10 mM
MLN0128 Stock Solution
This protocol provides a detailed methodology for preparing a 10 mM stock solution of

MLN0128 in Dimethyl Sulfoxide (DMSO).

Materials
MLN0128 (Sapanisertib) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), sterile

Calibrated analytical balance

Sterile, amber or foil-wrapped microcentrifuge tubes (1.5 mL)

Sterile, low-retention pipette tips
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Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
MLN0128 is a potent bioactive compound. Handle with care in a designated area, such as a

chemical fume hood.

Wear appropriate PPE at all times to avoid skin contact, inhalation, or ingestion.

Consult the Safety Data Sheet (SDS) for MLN0128 before handling.

Step-by-Step Protocol
Equilibrate Reagents: Allow the MLN0128 powder and anhydrous DMSO to come to room

temperature before opening to prevent moisture condensation. Moisture can reduce the

solubility of MLN0128 in DMSO.[6]

Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of

MLN0128 needed.

Formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

) x 1000 (mg/g)

Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 309.33 g/mol x

1000 mg/g = 3.0933 mg

Weigh MLN0128: Carefully weigh out the calculated mass (e.g., 3.1 mg) of MLN0128 powder

and place it into a sterile microcentrifuge tube.

Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the MLN0128 powder. For the example above, add 1 mL of DMSO.

Dissolve Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved. Gentle warming in a 37°C water bath for 5-10 minutes can
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aid dissolution if necessary. Visually inspect the solution against a light source to ensure no

particulates are present.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, amber, or foil-

wrapped microcentrifuge tubes.[6][7]

Store Properly: Store the aliquots at -80°C for long-term stability (up to 1 year) or at -20°C for

short-term use (up to 1 month).[5][6][7]

Visualizations
MLN0128 Mechanism of Action
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Caption: PI3K/AKT/mTOR pathway showing dual inhibition of mTORC1/C2 by MLN0128.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing MLN0128 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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